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(((Benzyloxy)carbonyl)amino)buta

noic acid

Cat. No.: B1353614 Get Quote

An In-Depth Technical Guide on the Molecular Weight of (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid

For researchers, scientists, and drug development professionals, a precise understanding of

the physicochemical properties of a compound is fundamental. This guide provides a detailed

breakdown of the molecular weight of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid, a

derivative of 3-aminobutanoic acid.

Molecular Formula
The chemical formula for (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid has been

identified as C₁₂H₁₅NO₄.[1][2][3] This formula is the cornerstone for calculating the molecular

weight of the compound.

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of all atoms in a single

molecule. The calculation is based on the molecular formula and the standard atomic weights

of the constituent elements.

Atomic Weight Data
The following table outlines the atomic weights for each element present in the compound.
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 12 12.011 144.132

Hydrogen H 15 1.008 15.120

Nitrogen N 1 14.007 14.007

Oxygen O 4 15.999 63.996

Standard atomic weights are based on IUPAC recommendations and may have slight

variations depending on the source.[4][5][6][7][8]

Total Molecular Weight
The cumulative molecular weight of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid is

calculated as follows:

(12 × 12.011) + (15 × 1.008) + (1 × 14.007) + (4 × 15.999) = 237.255 amu

This value is often expressed in grams per mole ( g/mol ) for macroscopic calculations.

Published resources confirm the molecular weight to be approximately 237.25 g/mol or 237.26

g/mol .[2][3][9]

Visualization of Molecular Weight Calculation
The following diagram illustrates the workflow for calculating the molecular weight from the

molecular formula and atomic weights.
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Constituent Elements

Atomic Data Calculation Final Result

Carbon (C)

C: 12 atoms x 12.011 amu H: 15 atoms x 1.008 amu N: 1 atom x 14.007 amu O: 4 atoms x 15.999 amu

Hydrogen (H)

Nitrogen (N)

Oxygen (O)

Summation Molecular Weight
237.255 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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